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Compound of Interest

Compound Name: 2-Tetradecenoic acid
CAS No.: 26444-03-1
Cat. No.: B1240181
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Tetradecenoic acid, a monounsaturated fatty acid, is a molecule of significant interest in
various scientific disciplines. Its unique chemical structure and biological activities make it a
valuable subject of study in fields ranging from organic synthesis to pharmacology. This guide
provides a comprehensive overview of 2-Tetradecenoic acid, with a focus on its fundamental
properties, synthesis, and potential applications for researchers and professionals in drug
development.

Core Chemical Identifiers

The unambiguous identification of a chemical compound is paramount in scientific research.
For 2-Tetradecenoic acid, the key identifiers are its CAS (Chemical Abstracts Service) number
and molecular weight.
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Identifier Value Source
CAS Number 39525-69-4 [1][21[3]
Molecular Formula C14H2602 [1][2]
Molecular Weight 226.35 g/mol [2][3]

It is important to note that 2-Tetradecenoic acid can exist as different geometric isomers,
primarily the cis (Z) and trans (E) forms. These isomers can have distinct physical and
biological properties.

 cis-2-Tetradecenoic acid: Also known as (2)-2-Tetradecenoic acid, this isomer has the
CAS number 55928-66-0.[4]

» trans-2-Tetradecenoic acid: Also known as (E)-2-Tetradecenoic acid, this isomer is
another common form of the molecule.

The general CAS number 39525-69-4 may refer to the mixture of isomers or the unspecified
isomeric form. Therefore, researchers should pay close attention to the specific isomer being
investigated in their studies. The molecular weight for both isomers is virtually identical at
approximately 226.36 g/mol .[4]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-Tetradecenoic acid is
essential for its handling, formulation, and application in experimental settings.

Property Value Source
Boiling Point 343.4 °C [3]
Physical State Liquid (for the cis isomer) [4]

) Commercially available in
Purity ] » [1]
various purities, often >98%

Synthesis and Experimental Workflow
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The synthesis of 2-Tetradecenoic acid and its isomers can be achieved through various
organic chemistry routes. A generalized workflow for a typical synthesis and purification
process is outlined below.
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Caption: A generalized workflow for the synthesis, purification, and analysis of 2-
Tetradecenoic acid.

Step-by-Step Synthetic Protocol Example (Knoevenagel
Condensation)

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve dodecanal and a molar excess of malonic acid in a suitable solvent such as
pyridine, which also acts as a basic catalyst.

o Condensation: Heat the reaction mixture to reflux for several hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Acidify the
mixture with a dilute strong acid (e.g., HCI) to precipitate the crude product.

o Extraction: Extract the product into an organic solvent like diethyl ether or ethyl acetate.
Wash the organic layer with brine and dry it over anhydrous sodium sulfate.

 Purification: Concentrate the organic extract under reduced pressure. The resulting crude
product can be further purified by column chromatography on silica gel.

» Characterization: Confirm the structure and purity of the final product using analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS).

Biological Activities and Potential Applications

2-Tetradecenoic acid has been investigated for various biological activities, making it a
compound of interest for drug development.

» Antimicrobial Properties: Certain unsaturated fatty acids have demonstrated antimicrobial
activity. The potential of 2-Tetradecenoic acid to inhibit the growth of various pathogens
warrants further investigation.

» Enzyme Inhibition: It has been reported that 2-Tetradecenoic acid can act as a non-
competitive inhibitor of certain enzymes.[3] This property could be exploited for the
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development of targeted therapies.

e Antiviral Research: Some monocarboxylic acids are being explored for their potential to
inhibit viral replication.[3]

o Metabolic Studies: As a fatty acid, 2-Tetradecenoic acid can be used as a substrate or
modulator in studies of fatty acid metabolism and related signaling pathways.

Signaling Pathway Visualization

The interaction of fatty acids with cellular signaling pathways is a key area of research. Below
is a conceptual diagram illustrating how a fatty acid like 2-Tetradecenoic acid might influence
a generic signaling cascade.
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Caption: A conceptual diagram of a potential signaling pathway modulated by 2-Tetradecenoic
acid.

Conclusion

2-Tetradecenoic acid is a versatile molecule with established chemical properties and
promising biological activities. A clear understanding of its fundamental characteristics, such as
its CAS number and molecular weight, is the foundation for rigorous scientific investigation. The
synthetic protocols and potential applications outlined in this guide are intended to provide
researchers and drug development professionals with a solid starting point for their work with
this intriguing fatty acid. As with any chemical, proper handling and thorough characterization
are essential for reliable and reproducible results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. calpaclab.com [calpaclab.com]

e 2. 2-Tetradecenoic acid | C14H2602 | CID 162384 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 3. biosynth.com [biosynth.com]

e 4. 2(2)-Tetradecenoic acid | CymitQuimica [cymitquimica.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 2-Tetradecenoic Acid:
Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240181/docs#an-in-depth-technical-guide-to-2-
tetradecenoic-acid-properties-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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